Basicity: Cinnoline vs. Quinoline Core
The cinnoline core exhibits a significantly lower pKa (2.64) compared to its direct structural analog quinoline (pKa 4.85) [1]. This 2.21 log unit difference in basicity translates to a >100-fold difference in protonation state at physiological pH, directly impacting hydrogen-bonding capacity, solubility, and target engagement in biological systems. This difference is inherent to the scaffold and is independent of the boronate ester substituent, meaning a quinoline-6-boronic acid pinacol ester will not replicate the electronic profile of the target compound.
| Evidence Dimension | Basicity (pKa of conjugate acid) |
|---|---|
| Target Compound Data | pKa = 2.64 (cinnoline scaffold) |
| Comparator Or Baseline | Quinoline pKa = 4.85 |
| Quantified Difference | ΔpKa = -2.21; Factor of ~160x lower basicity |
| Conditions | Experimental pKa values for parent heterocycles in aqueous solution at 25°C |
Why This Matters
This difference directly influences the ADME and target-binding profile of derived drug candidates, making the cinnoline scaffold a non-interchangeable pharmacophore for programs requiring a less basic core.
- [1] TheFreeDictionary. Cinnoline pKa = 2.64; Quinoline pKa = 4.85. Data sourced from original literature. View Source
